Cas no 2172241-28-8 (1-(piperazin-1-yl)prop-2-en-1-one, tris(trifluoroacetic acid))

• Product Name: 1-(piperazin-1-yl)prop-2-en-1-one, tris(trifluoroacetic acid)
• CAS No: 2172241-28-8
• MF: C₉H₁₃F₃N₂O₃
• MW: 254.206332921982
• MDL: MFCD28714662
• CID: 5193995
• Update Time: 2025-06-15

1-(piperazin-1-yl)prop-2-en-1-one, tris(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• tris(trifluoroacetic acid)
• 1-(piperazin-1-yl)prop-2-en-1-one, tris(trifluoroacetic acid)

• MDL： MFCD28714662
• Inchi： 1S/C7H12N2O.C2HF3O2/c1-2-7(10)9-5-3-8-4-6-9;3-2(4,5)1(6)7/h2,8H,1,3-6H2;(H,6,7)
• InChI Key： HFKKWCFDFKMUHD-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(N1CCNCC1)(=O)C=C

Additional information on 1-(piperazin-1-yl)prop-2-en-1-one, tris(trifluoroacetic acid)

Professional Introduction to 1-(piperazin-1-yl)prop-2-en-1-one, tris(trifluoroacetic acid) (CAS No. 2172241-28-8)

The compound 1-(piperazin-1-yl)prop-2-en-1-one, tris(trifluoroacetic acid), identified by its CAS number 2172241-28-8, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This trifluoroacetic acid-tris salt derivative of piperazine-substituted propenone has garnered attention due to its unique structural and functional properties, which make it a valuable intermediate in the development of novel therapeutic agents. The presence of both piperazine and trifluoroacetic acid moieties endows the molecule with enhanced solubility, stability, and reactivity, making it particularly useful in medicinal chemistry applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating piperazine scaffolds. Piperazine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural motif of 1-(piperazin-1-yl)prop-2-en-1-one leverages these advantages while introducing additional functional groups that enhance its utility in synthetic chemistry. Specifically, the propenone core provides a versatile platform for further derivatization, enabling the creation of complex molecules with tailored pharmacological profiles.

The use of trifluoroacetic acid (TFA) in forming the tris-trifluoroacetic acid salt derivative serves multiple purposes. TFA is renowned for its ability to stabilize carboxylic acid functionalities through salt formation, thereby improving the compound's solubility in organic solvents commonly used in drug synthesis. Additionally, the trifluoromethyl group introduced by TFA can modulate metabolic pathways and binding affinities in biological targets, making it a cornerstone in modern drug design strategies. This combination of piperazine and trifluoroacetic acid derivatives has been explored in several high-profile research studies aimed at identifying next-generation therapeutics.

Recent advancements in computational chemistry have further highlighted the potential of 1-(piperazin-1-yl)prop-2-en-1-one, tris(trifluoroacetic acid) as a key intermediate. Molecular modeling studies indicate that this compound exhibits favorable interactions with various biological receptors due to its dual functionality. The piperazine moiety can engage in hydrogen bonding and hydrophobic interactions, while the propenone group offers opportunities for π-stacking and electrostatic interactions. Such characteristics are critical for optimizing drug-like properties such as binding affinity and selectivity.

In the realm of drug discovery, this compound has been incorporated into libraries designed for high-throughput screening (HTS). Its structural features make it an attractive candidate for generating novel analogs with improved pharmacokinetic profiles. Researchers have utilized 1-(piperazin-1-yl)prop-2-en-1-one as a building block to synthesize kinase inhibitors, GPCR modulators, and enzyme substrates. Notably, its incorporation into small molecule inhibitors targeting protein-protein interactions has shown promise in preclinical studies.

The synthesis of 1-(piperazin-1-yl)prop-2-en-1-one involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the condensation of piperazine with acrylic acid derivatives under controlled conditions. Subsequent treatment with TFA yields the desired salt form, which is then purified through recrystallization or chromatographic techniques. The introduction of trifluoroacetic acid not only stabilizes the intermediate but also enhances its handling properties during downstream applications.

From a mechanistic standpoint, the reactivity of 1-(piperazin-1-yl)prop-2-en-1-one is influenced by both electronic and steric factors. The conjugated system formed by the propenone group allows for electrophilic additions at the double bond, enabling further functionalization through nucleophilic attack or metal-catalyzed cross-coupling reactions. This reactivity makes it an invaluable tool for synthetic chemists seeking to construct complex molecular architectures.

The compound's stability under various conditions is another critical consideration. Studies have demonstrated that tris(trifluoroacetic acid)-salted 1-(piperazin-1-yl)propenone remains stable under ambient conditions but may degrade under extreme pH or temperature regimes. This stability ensures consistent performance in synthetic protocols and storage requirements are minimal compared to some other reactive intermediates.

In conclusion, 2172241-28 is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique combination of structural features—namely the piperazine moiety and trifluoroacetic acid salt—makes it a versatile intermediate for creating novel bioactive molecules. As computational methods continue to refine drug design strategies, 2172241288 will likely remain at the forefront of medicinal chemistry innovation.